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Compound of Interest

Compound Name: Dextrose-4,5-13C2

CAS No.: 478529-31-6

Cat. No.: B1443655

Get Quote

Introduction & Mechanistic Rationale
In metabolic flux analysis (MFA), the choice of tracer dictates the resolution of the biological

question. While [U-13C6]-glucose is the standard for total carbon contribution, it fails to

mechanistically distinguish how carbon enters the TCA cycle.

Dextrose-4,5-13C2 is the superior tool for resolving the Pyruvate Branch Point due to its

specific atom mapping properties:

Glycolytic Cleavage: Through glycolysis, Glucose-4,5-13C2 is converted into Pyruvate-1,2-

13C2.

Glucose C4

Pyruvate C1 (Carboxyl)

Glucose C5

Pyruvate C2 (Carbonyl)
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The "Carboxyl Split":

PDH Pathway (Oxidative): The Pyruvate Dehydrogenase complex decarboxylates

pyruvate, removing C1 as CO

. Consequently, the resulting Acetyl-CoA retains only one labeled carbon (C2).

Result:M+1 Acetyl-CoA

M+1 Citrate.

PC Pathway (Anaplerotic): Pyruvate Carboxylase carboxylates pyruvate to Oxaloacetate

(OAA), retaining both labeled carbons.

Result:M+2 Oxaloacetate

M+2 Citrate (assuming condensation with unlabeled Acetyl-CoA) or M+3 Citrate (if
Acetyl-CoA is also labeled).

This mass shift (M+1 vs. M+2) allows for a direct, mass-spectrometry-based quantification of

anaplerosis without complex modeling required by other tracers.

Pathway Visualization: The Fate of Carbons 4 & 5
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Figure 1: Atom mapping of Dextrose-4,5-13C2.[1] Note how the PDH pathway results in mass

M+1 downstream, while the PC pathway retains mass M+2.

Experimental Protocol
Phase I: Reagent Preparation
Critical Standard: To ensure valid isotopic enrichment, all exogenous sources of unlabeled

glucose must be eliminated.

Base Medium: Use Glucose-Free DMEM or RPMI (commercially available or custom

formulation).

Serum: Use Dialyzed FBS (dFBS). Standard FBS contains ~1-2 g/L unlabeled glucose,

which will dilute the tracer and skew results.
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Recommendation: Purchase dFBS with a cutoff of 10 kDa to remove small metabolites

while retaining growth factors.

Tracer Reconstitution:

Dissolve Dextrose-4,5-13C2 (e.g., Cambridge Isotope Labs, Sigma) in sterile, glucose-

free media or PBS to create a 1 M stock.

Filter sterilize (0.22 µm).[2]

Target Concentration: Supplement the glucose-free medium to achieve physiological (5

mM) or supraphysiological (10-25 mM) levels, matching the control condition.

Phase II: Cell Culture & Labeling Workflow
Step Action Technical Rationale

1. Seeding
Seed cells in standard plates

(6-well or 10cm dishes).

Ensure 60-70% confluency at

the start of labeling to prevent

contact inhibition affecting

metabolism.

2. Adaptation
Incubate overnight in standard

(unlabeled) media.

Allows cells to attach and

recover from trypsinization

stress.

3. Wash
Aspirate media.[2] Wash 2x

with warm PBS.

Removes residual unlabeled

glucose from the interstitial

space.

4. Pulse
Add pre-warmed [4,5-13C2]

Glucose Medium.

Time t=0. The clock starts

immediately upon addition.

5. Duration

Isotopic Steady State: 24–48

hours.Kinetic Flux: 0, 15, 30,

60, 120 mins.

Steady state reveals the final

pathway contribution ratios.

Kinetic flux measures reaction

rates.

Phase III: Metabolite Extraction (Quenching)
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Metabolism is fast (turnover < 1 sec). Proper quenching is vital to freeze the metabolic state.

Rapid Quench:

Place culture plate on Dry Ice/Methanol slurry or ice bath immediately.

Aspirate media completely (save supernatant if analyzing lactate secretion).

Wash: Quickly wash 1x with ice-cold Ammonium Acetate (150 mM) or saline. Avoid PBS if

using LC-MS, as phosphates suppress ionization.

Extraction:

Add 80% Methanol / 20% Water (pre-chilled to -80°C) directly to the monolayer.

Volume: 1 mL per 10cm dish or 500 µL per 6-well.

Incubate at -80°C for 15 minutes.

Harvest:

Scrape cells into the methanol solution.

Transfer to valid microcentrifuge tubes.

Centrifuge at 14,000 x g for 10 min at 4°C to pellet protein/debris.

Transfer supernatant to new glass vials.

Dry: Evaporate solvent using a SpeedVac or Nitrogen stream (no heat).

Store: Pellets at -80°C until analysis.

Analytical Configuration (LC-MS)[3]
For Dextrose-4,5-13C2, High-Resolution Mass Spectrometry (HRMS) (e.g., Q-Exactive,

Orbitrap) is recommended to resolve isotopologues clearly.
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Chromatography: HILIC (Hydrophilic Interaction Liquid Chromatography) is ideal for polar

metabolites (Pyruvate, Citrate, Amino Acids).

Column: ZIC-pHILIC or Amide columns.

Mobile Phase: A: 20 mM Ammonium Carbonate (pH 9.0); B: Acetonitrile.

Target Metabolites & Mass Shifts:
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Metabolite
Parent
Formula

Key
Isotopologue
(PDH)

Key
Isotopologue
(PC)

Notes

Pyruvate

C

H

O

M+2 M+2

Precursor pool.

Should be highly

enriched.

Lactate

C

H

O

M+2 M+2

Surrogate for

cytosolic

pyruvate

labeling.

Citrate

C

H

O

M+1 M+2

The

discriminator.

M+1 indicates

Acetyl-CoA entry.

M+2 indicates

OAA entry.

Glutamate

C

H

NO

M+1 M+2

Downstream of

Citrate/Alpha-

KG. Easier to

detect than

Citrate in some

modes.

Malate

C

H

O

M+1 M+2
TCA cycle

intermediate.

Data Processing Formula
To calculate the Pyruvate Carboxylase (PC) / Pyruvate Dehydrogenase (PDH) Ratio:
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Note: This is a simplified approximation. For rigorous flux calculation, use software like INCA or

13C-Flux2 to model the positional isotopomers, accounting for multiple turns of the TCA cycle

(which will scramble the label).

Troubleshooting & Validation
Issue Probable Cause Solution

Low Enrichment (<50%)
Contamination with unlabeled

glucose.

Ensure dFBS is used. Check if

"PBS" wash contained

glucose.

No M+1 Citrate detected Low mitochondrial respiration.

Cell line may be purely

glycolytic (Warburg effect).

Check Lactate M+2 levels.

High M+3 Citrate
Multiple TCA turns or labeled

Acetyl-CoA + labeled OAA.

Reduce labeling time to

"Kinetic" phase (e.g., 4 hours)

to see first-pass incorporation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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